Cas no 2229486-90-0 (2-amino-2-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol)

• Product Name: 2-amino-2-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol
• CAS No: 2229486-90-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6403399
• PubChem ID: 165697597
• Update Time: 2025-08-05

2-amino-2-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol
• 2229486-90-0
• EN300-1762273

• Inchi： 1S/C9H14N2O2/c1-6-3-7(8(10)5-12)4-11-9(6)13-2/h3-4,8,12H,5,10H2,1-2H3
• InChI Key： ZQTBTHDATBFEKH-UHFFFAOYSA-N
• SMILES： OCC(C1C=NC(=C(C)C=1)OC)N

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 68.4Ų

Additional information on 2-amino-2-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol

Comprehensive Analysis of 2-amino-2-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol (CAS No. 2229486-90-0): Properties, Applications, and Research Insights

In the realm of fine chemicals and pharmaceutical intermediates, 2-amino-2-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol (CAS 2229486-90-0) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its pyridine backbone and amino alcohol functionality, serves as a critical building block in drug discovery and material science. Researchers and industry professionals frequently search for "CAS 2229486-90-0 solubility" or "synthesis of 2-amino-2-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol," reflecting its relevance in synthetic chemistry workflows.

The molecular structure of this compound combines a methoxy-substituted pyridine ring with an ethanolamine side chain, making it a valuable precursor for chiral ligands and biologically active molecules. Recent studies highlight its potential in modulating enzyme inhibition, particularly in neurological and metabolic disorders—a topic trending in AI-driven drug design discussions. Its logP value and hydrogen bonding capacity (often queried as "2229486-90-0 physicochemical properties") contribute to its pharmacokinetic optimization in medicinal chemistry.

From an industrial perspective, the demand for high-purity 2229486-90-0 has risen alongside advancements in peptide coupling reagents and catalysts. Analytical techniques like HPLC-MS (frequently searched with "CAS 2229486-90-0 analytical method") ensure quality control, while green chemistry principles guide its sustainable production. Notably, its crystalline form stability under varying humidity conditions remains a key focus for formulation scientists.

Emerging applications include its role in fluorescent probes for cellular imaging—addressing the growing interest in "pyridine derivatives in diagnostics." Patent literature reveals its incorporation into kinase inhibitor scaffolds, aligning with oncology research trends. The compound’s metal-chelating properties (often explored via "2229486-90-0 coordination chemistry" searches) further expand its utility in material sciences.

Regulatory-compliant handling of 2-amino-2-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol adheres to REACH and GMP guidelines, with safety data sheets emphasizing proper storage conditions (25°C, inert atmosphere). Researchers consistently investigate "scaling up 2229486-90-0 synthesis" to meet commercial demands while minimizing environmental impact—a priority echoed in ESG-focused chemical manufacturing.

Future directions may explore its enantioselective synthesis using biocatalysts or flow chemistry systems, topics dominating process chemistry forums. As computational tools like molecular docking accelerate target identification, this compound’s 3D conformational flexibility positions it as a promising candidate for next-generation therapeutics.